Cas no 919772-09-1 (Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester)

Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester structure
919772-09-1 structure
Product name:Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester
CAS No:919772-09-1
MF:C13H18N2O4
MW:266.293023586273
CID:761458
PubChem ID:16044943

Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester
    • ethyl 4-(2-aminoethylcarbamoyl)-3-methoxybenzoate
    • 919772-09-1
    • DTXSID80581423
    • Ethyl 4-[(2-aminoethyl)carbamoyl]-3-methoxybenzoate
    • Inchi: InChI=1S/C13H18N2O4/c1-3-19-13(17)9-4-5-10(11(8-9)18-2)12(16)15-7-6-14/h4-5,8H,3,6-7,14H2,1-2H3,(H,15,16)
    • InChI Key: GNCVEYLMBGUKAW-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC(=C(C=C1)C(=O)NCCN)OC

Computed Properties

  • Exact Mass: 266.12665706g/mol
  • Monoisotopic Mass: 266.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 90.6Ų

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